4-[3-(4-benzyl-1-piperazinyl)-2,5-dioxo-1-pyrrolidinyl]benzoic acid

• IUPAC Name: 4-[3-(4-benzylpiperazin-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C22H23N3O4/c26-20-14-19(21(27)25(20)18-8-6-17(7-9-18)22(28)29)24-12-10-23(11-13-24)15-16-4-2-1-3-5-16/h1-9,19H,10-15H2,(H,28,29)
• InChI Key: HGIUMNLWPVVVNM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

Synthesis Analysis

Research into the synthesis of related compounds involves optically active derivatives and their pharmacological effects, highlighting methods for achieving high optical purities and the potential for various pharmacological activities (Ashimori et al., 1991). Another study on novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives points towards methods for introducing substituents that can significantly affect the compound's activity and properties (Asahina et al., 2008).

Molecular Structure Analysis

The crystal structure analysis of benzoic acid–3,4-bis[(pyridin-3-ylmethyl)amino]cyclobut-3-ene-1,2-dione provides insights into the assembly of molecules into chains via hydrogen bonds, which could be relevant for understanding the molecular structure of 4-[3-(4-benzyl-1-piperazinyl)-2,5-dioxo-1-pyrrolidinyl]benzoic acid (Lemmerer & Bourne, 2012).

Chemical Reactions and Properties

Studies on the synthesis and characterization of organotin(IV) complexes of similar pyrrolidinyl benzoic acids demonstrate the potential chemical reactions and properties these compounds can exhibit, including their interaction with various metals and biological applications (Shahid et al., 2005).

Physical Properties Analysis

The physical properties of structurally related compounds can be explored through their synthesis and pharmacological effects, providing clues about solubility, stability, and optical purity, which are essential for understanding the physical characteristics of 4-[3-(4-benzyl-1-piperazinyl)-2,5-dioxo-1-pyrrolidinyl]benzoic acid.

Chemical Properties Analysis

Chemical properties, such as reactivity and interactions with biological systems, can be deduced from studies on related compounds. For example, the synthesis and receptor binding studies of some 1-methyl-4-piperidylidene-9-substituted-pyrrolo[2,1-b][3]benzazepine derivatives reveal information on chemical binding affinities and molecular geometries (Remy et al., 1983).

Future Directions

The potential applications of this compound would depend on its biological activity. Given the biological activities observed for similar compounds, it could be of interest in the development of new pharmaceuticals.